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Compound Name: Diisopentyl ether

Cat. No.: B166219

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopentyl ether, also known as isoamyl ether or di-3-methylbutyl ether, is an organic
compound with the chemical formula C10H220.[1] Structurally, it consists of two isopentyl (3-
methylbutyl) groups linked by an oxygen atom.[1] It is a colorless liquid with a characteristic
pleasant, fruity odor.[2] This document provides a comprehensive technical overview of
diisopentyl ether, including its physicochemical properties, synthesis and purification
protocols, key chemical reactions, applications in research and pharmaceutical development,
and essential safety and toxicological information.

Physicochemical Properties

The physical and chemical properties of diisopentyl ether are critical for its application as a
solvent and in various chemical processes. These properties indicate that it is a relatively
hydrophobic and flammable liquid.[1]

Table 1: Physicochemical Data for Diisopentyl Ether (CAS: 544-01-4)
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Property Value Reference
Molecular Formula C10H220 [3114]
Molecular Weight 158.28 g/mol [1][2]
Appearance Clear, colorless liquid [2][4]
Odor Pleasant, fruity [2]
Boiling Point 172-173 °C (at 1013 hPa) [3][5]
Melting Point <-75°C [51[6]
Density 0.778 g/mL at 20-25 °C [31141[5]
Vapor Pressure 2.5 hPaat 20 °C [31[41[5]
Flash Point 46 °C [3114]
Refractive Index (n2°/D) 1.407 - 1.4085 [2][3]
Solubility in Water Insoluble [31[4]

Solubility in Organic Solvents

Miscible with alcohol, ether,

chloroform

[2](3]

LogP (Octanol-Water Partition
Coeff.)

4.25-5.078

[2]14]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of diisopentyl ether.

» 1H NMR Spectroscopy: Protons on the carbons adjacent to the ether oxygen (a-protons) are

expected to show a downfield chemical shift, typically in the range of 3.4-4.5 ppm.[7][8] The

other protons of the isopentyl groups would appear further upfield.

e 13C NMR Spectroscopy: The carbon atoms bonded to the ether oxygen are deshielded and

typically resonate in the 50-80 ppm range.[7][8]

« Infrared (IR) Spectroscopy: The most characteristic feature for an ether is a strong C-O

single bond stretching absorption, which occurs in the 1050-1150 cm~? region of the
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spectrum.[7]

e Mass Spectrometry (MS): Mass spectrometry data for diisopentyl ether can be found in
databases such as the NIST Chemistry WebBook.[5]

Synthesis and Experimental Protocols

Diisopentyl ether is commonly synthesized via the Williamson ether synthesis, a classic Sn2
reaction. This method remains one of the most straightforward and widely used techniques for
preparing both symmetrical and asymmetrical ethers.[9]

Williamson Ether Synthesis

The synthesis involves two main steps: the formation of an alkoxide from an alcohol, followed
by the nucleophilic attack of the alkoxide on an alkyl halide.[1]

Williamson Ether Synthesis Workflow

4 Step 1: Alkoxide Formation )
Isopentyl Alcohol Strong Base
(Isoamyl Alcohol) (e.g., NaH, NaOH)
Deprotonation
Sodium Isopentoxide
(Alkoxide Intermediate)
- J
Ve ] - . ™\
Step 2: Nucleophilic Substitution (Sn2)
Isopentyl Halide . .
(e.q., Isopentyl Bromide) Sodium Isopentoxide
Sn2 Attack
Diisopentyl Ether
- J
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Williamson Ether Synthesis Workflow.

Experimental Protocol: Synthesis

This protocol is an adapted procedure for the laboratory-scale synthesis of diisopentyl ether.

Alkoxide Formation: In a dry, round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, add isopentyl alcohol. Slowly add an equimolar amount of a strong base,
such as sodium hydride (NaH), under an inert atmosphere (e.g., nitrogen or argon). The
reaction is exothermic and will produce hydrogen gas. Stir the mixture at room temperature
until the evolution of gas ceases, indicating the complete formation of the sodium
isopentoxide.

Nucleophilic Substitution: To the freshly prepared alkoxide, slowly add an equimolar amount
of an isopentyl halide (e.g., isopentyl bromide) via a dropping funnel.

Reaction: Heat the reaction mixture to reflux for several hours to ensure the completion of
the Sn2 reaction.[4] Monitor the reaction progress using thin-layer chromatography (TLC).[1]

Work-up: After cooling to room temperature, quench the reaction by carefully adding water.
Transfer the mixture to a separatory funnel. The organic layer containing the diisopentyl
ether will separate from the aqueous layer.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) to
recover any dissolved product. Combine all organic layers.

Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution
and then with brine to remove any unreacted acid or base.

Experimental Protocol: Purification

Purification is crucial to remove unreacted starting materials and byproducts.

» Drying: Dry the washed organic layer over an anhydrous drying agent, such as anhydrous
magnesium sulfate (MgSOa) or sodium sulfate (NazS0Oa).

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b166219?utm_src=pdf-body-img
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://www.benchchem.com/product/b166219
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://www.benchchem.com/product/b166219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Filtration: Filter the mixture to remove the drying agent.
Solvent Removal: Remove the extraction solvent using a rotary evaporator.

Fractional Distillation: The crude diisopentyl ether is purified by fractional distillation.[1]
Collect the fraction that distills at approximately 172-173 °C. A common purification method
involves refluxing with sodium for several hours before distilling under reduced pressure to
remove residual alcohols.[4]

Purity Confirmation: Confirm the purity of the final product using gas chromatography (GC)
or NMR spectroscopy.[1]
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Purification Workflow for Diisopentyl Ether
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Purification Workflow.

Chemical Reactions

Diisopentyl ether can undergo several types of chemical reactions, typical for ethers.

» Oxidation: While relatively resistant to mild oxidizing agents, it can be oxidized under
stronger conditions. Ethers can form explosive peroxides when exposed to air and light over
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time.[1]

o Substitution: In the presence of strong acids (e.g., HBr, HI), the ether linkage can be cleaved
to form an isopentyl alcohol and an isopentyl halide.

o Hydrolysis: Under strong acidic or basic conditions, diisopentyl ether can be hydrolyzed
back to isopentyl alcohol.[1]

Key Chemical Reactions of Diisopentyl Ether

Diisopentyl Ether

02/ light HBr or HI H20 / H*
Acid Cleavage Products Hydrolysis Product
(Isopentyl Alcohol + Isopentyl Halide) (Isopentyl Alcohol)

Click to download full resolution via product page

Peroxide Formation

Reactions of Diisopentyl Ether.

Applications in Research and Drug Development

Diisopentyl ether's properties make it a valuable compound in various scientific and industrial
settings.

e Solvent: Its primary use is as a solvent.[1] It is effective for dissolving fats, oils, waxes, and
resins.[2] Its high boiling point and low volatility make it suitable for high-temperature
reactions.[1] It is also used as a solvent in Grignard reactions.[4]

o Pharmaceutical Development: In pharmaceutical research, diisopentyl ether serves as a
solvent in drug formulation processes.[1] Its ability to dissolve a range of active
pharmaceutical ingredients (APIs) can enhance solubility and bioavailability.[1] Ethers, in
general, are found in various pharmaceutical compounds due to their unique
physicochemical properties and can be used as excipients in different formulations.[10]
Patents related to pharmaceutical compositions often list various ethers as potential solvents
to formulate actives, especially lipophilic ones, into stable and effective dosage forms.[7][11]
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e Nanoparticle Synthesis: It has been used in the synthesis of silver nanopatrticles in

continuous flow microreactors.[4][6]

e Other Industrial Uses: It is also employed in the manufacturing of lacquers and in the

process of regenerating rubber.[2][4]

Safety and Toxicology

Proper handling and awareness of the toxicological profile of diisopentyl ether are essential

for its safe use.

Table 2: GHS Hazard and Safety Information

Hazard Class Pictogram Signal Word Hazard Statement
H226: Flammable
Flammable Liquid & Danger liquid and vapor.[2]
[12]
Acute Toxicity H331: Toxic if inhaled.
i Danger
(Inhalation) [2][12]
H317: May cause an
Skin Sensitization | Danger allergic skin reaction.
[2][12]
H411: Toxic to aquatic
Hazardous to the ] ] ;
Danger life with long lasting

Aquatic Environment

effects.[2][12]

o Precautionary Measures: Keep away from heat, sparks, open flames, and hot surfaces.[13]

Use in a well-ventilated area and wear suitable protective clothing, gloves, and eye/face

protection.[3][13] Take precautionary measures against static discharges.[3]

o Toxicology: The Hazardous Substances Data Bank (HSDB) is a key resource for

toxicological data on chemicals like diisopentyl ether.[1] Inhalation exposure can be a

significant risk. Studies have shown that diisopentyl ether can disrupt lung surfactant films,

which are crucial for respiratory function, potentially leading to respiratory distress.[1] Like
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other ethers, it is presumed to be metabolized in the liver, potentially by cytochrome P-450
enzymes, although specific metabolic pathways for this compound are not well-documented.
[14] Due to their lipophilicity, organic solvents can be distributed to various body parts and
may require metabolic conversion to be excreted.[10]

Conclusion

Diisopentyl ether (CAS 544-01-4) is a versatile solvent with significant applications in
chemical synthesis, industrial processes, and pharmaceutical development. Its well-
characterized physicochemical properties, combined with established synthesis routes like the
Williamson ether synthesis, make it a valuable tool for researchers. However, its flammaubility
and toxicity, particularly via inhalation, necessitate strict adherence to safety protocols. A
thorough understanding of its properties and safe handling procedures is paramount for its
effective and responsible use in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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